Cas no 2138427-50-4 (Propanoic acid, 3-[(1-cyclopropylpropyl)amino]-2,2-difluoro-)

• Product Name: Propanoic acid, 3-[(1-cyclopropylpropyl)amino]-2,2-difluoro-
• CAS No: 2138427-50-4
• MF: C₉H₁₅F₂NO₂
• MW: 207.217709779739
• CID: 5294761
• Update Time: 2025-06-28

Propanoic acid, 3-[(1-cyclopropylpropyl)amino]-2,2-difluoro- Chemical and Physical Properties

Names and Identifiers

• Propanoic acid, 3-[(1-cyclopropylpropyl)amino]-2,2-difluoro-

• Inchi： 1S/C9H15F2NO2/c1-2-7(6-3-4-6)12-5-9(10,11)8(13)14/h6-7,12H,2-5H2,1H3,(H,13,14)
• InChI Key： QNJLBGZLFPWUQY-UHFFFAOYSA-N
• SMILES： C(O)(=O)C(F)(F)CNC(C1CC1)CC

Additional information on Propanoic acid, 3-[(1-cyclopropylpropyl)amino]-2,2-difluoro-

Propanoic Acid, 3-[(1-Cyclopropylpropyl)Amino]-2,2-Difluoro-: A Comprehensive Overview

The compound Propanoic acid, 3-[(1-cyclopropylpropyl)amino]-2,2-difluoro-, with the CAS number 2138427-50-4, is a chemically synthesized organic compound that has garnered significant attention in the fields of pharmacology and organic chemistry. This compound is characterized by its unique structure, which includes a propanoic acid backbone with specific substituents that contribute to its functional properties. The presence of a cyclopropyl group and fluorine atoms in its structure makes it a subject of interest for researchers exploring novel chemical entities for therapeutic applications.

Recent studies have highlighted the potential of Propanoic acid, 3-[(1-cyclopropylpropyl)amino]-2,2-difluoro- in the development of new drug candidates. Its structure allows for interactions with various biological targets, making it a promising lead compound in drug discovery. Researchers have particularly focused on its ability to modulate enzyme activity and receptor binding, which are critical factors in the development of treatments for conditions such as inflammation, neurodegenerative diseases, and metabolic disorders.

The synthesis of this compound involves a multi-step process that combines principles from organic chemistry and catalytic methodologies. The incorporation of fluorine atoms into the molecule enhances its lipophilicity and stability, which are desirable properties for drug candidates. Additionally, the cyclopropyl group introduces strain into the molecule, potentially increasing its reactivity and selectivity in biological systems. These structural features have been extensively studied using computational chemistry tools, providing insights into the compound's electronic properties and three-dimensional conformation.

In terms of applications, Propanoic acid, 3-[(1-cyclopropylpropyl)amino]-2,2-difluoro- has shown potential as a precursor for more complex molecules with enhanced bioactivity. Its role as an intermediate in the synthesis of bioactive compounds has been explored in several research studies. For instance, recent findings suggest that derivatives of this compound exhibit potent anti-inflammatory effects by inhibiting key enzymes involved in inflammatory pathways. This discovery underscores its importance as a building block in medicinal chemistry.

The study of this compound also extends to its environmental impact and degradation pathways. Understanding how Propanoic acid, 3-[(1-cyclopropylpropyl)amino]-2,2-difluoro- interacts with environmental systems is crucial for assessing its safety and sustainability. Researchers have investigated its biodegradation rates under various conditions and have found that it undergoes hydrolysis under specific pH and temperature conditions. These studies are essential for ensuring that the compound can be used responsibly in industrial and pharmaceutical settings.

Furthermore, advancements in analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry have enabled precise characterization of this compound's structure. These methods have been instrumental in confirming the stereochemistry and purity of synthesized samples. Such detailed structural analysis is vital for ensuring consistency in chemical production and maintaining quality control standards.

In conclusion, Propanoic acid, 3-[(1-cyclopropylpropyl)amino]-2,2-difluoro-, CAS number 2138427-50-4, represents a significant advancement in organic chemistry with promising applications in drug development and materials science. Its unique structural features and functional properties make it a valuable tool for researchers seeking to design novel chemical entities with enhanced biological activity. As ongoing studies continue to uncover new insights into its potential uses and mechanisms of action, this compound is poised to play an increasingly important role in advancing scientific knowledge and therapeutic innovation.